Cas no 350820-16-5 (estrone-2,4-d2)
estrone-2,4-d2 structure
Product Name:estrone-2,4-d2
CAS No:350820-16-5
MF:C18H22O2
MW:272.378408908844
CID:919827
PubChem ID:90472173
Update Time:2025-04-19
estrone-2,4-d2 Chemical and Physical Properties
Names and Identifiers
-
- estrone-2,4-d2
- (3aS,3bR,9bS,11aS)-7-hydroxy-11a-methyl(6,8-?H?)-1H,2H,3H,3aH,3bH,4H,5H,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-one
- HY-B0234S1
- E1-d2
- CS-0312071
- 3-Hydroxyestra-1,3,5(10)-trien-17-one-2,4-d2
- F90858
- Estra-1,3,5(10)-trien-17-one-2,4-d2, 3-hydroxy-; Estrone-(2,4-D2); 2,4-Dideutero-3-hydroxyestra-1,3,5(10)-trien-17-one; Estrone-2,4-D2; Estrone-d2
- Estrone-d2
- DTXSID001259852
- 350820-16-5
- (8R,9S,13S,14S)-2,4-dideuterio-3-hydroxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-one
-
- Inchi: 1S/C18H22O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-16,19H,2,4,6-9H2,1H3/t14-,15-,16+,18+/m1/s1/i3D,10D
- InChI Key: DNXHEGUUPJUMQT-HUQKQUBWSA-N
- SMILES: O=C1CC[C@H]2[C@@H]3CCC4C([2H])=C(C([2H])=CC=4[C@H]3CC[C@@]21C)O
Computed Properties
- Exact Mass: 272.174533432g/mol
- Monoisotopic Mass: 272.174533432g/mol
- Isotope Atom Count: 2
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 418
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 37.3Ų
estrone-2,4-d2 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E889061-0.5mg |
Estrone-2,4-d2 |
350820-16-5 | 0.5mg |
$ 45.00 | 2022-06-05 | ||
| TRC | E889061-1mg |
Estrone-2,4-d2 |
350820-16-5 | 1mg |
$ 75.00 | 2023-09-07 | ||
| TRC | E889061-5mg |
Estrone-2,4-d2 |
350820-16-5 | 5mg |
$ 138.00 | 2023-09-07 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci75146-1mg |
Estrone-d2 |
350820-16-5 | 98% | 1mg |
¥831.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci75146-500ug |
Estrone-d2 |
350820-16-5 | 98% | 500ug |
¥437.00 | 2022-04-26 | |
| TRC | E889061-.5mg |
Estrone-2,4-d2 |
350820-16-5 | .5mg |
$ 58.00 | 2023-04-14 | ||
| eNovation Chemicals LLC | Y1257379-5mg |
ESTRONE-2,4-D2 |
350820-16-5 | 98%D | 5mg |
$315 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1257379-25mg |
ESTRONE-2,4-D2 |
350820-16-5 | 98%D | 25mg |
$630 | 2024-06-06 | |
| MedChemExpress | HY-B0234S1-1mg |
Estrone-d |
350820-16-5 | 99.78% | 1mg |
¥1100 | 2025-04-16 | |
| 1PlusChem | 1P00C5YF-1mg |
Estrone-2,4-d2 |
350820-16-5 | ≥98% | 1mg |
$58.00 | 2025-02-25 |
estrone-2,4-d2 Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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